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CAS No.: 12199-37-0
Cat. No.: B1172063
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Topic: VAN GEL® B Concentration for Achieving Desired Viscosity in Emulsions

Audience: Researchers, scientists, and drug development professionals.

Introduction

VAN GEL® B, a highly purified magnesium aluminum silicate, is a versatile excipient widely
used in the pharmaceutical and cosmetic industries as a rheology modifier, emulsion stabilizer,
and suspending agent.[1][2] Its ability to form a stable colloidal structure in water makes it
particularly effective in stabilizing oil-in-water (o/w) emulsions, preventing coalescence and
creaming of the dispersed oil droplets.[3][4] This document provides detailed application notes
on the use of VAN GEL® B to achieve desired viscosity in emulsion formulations, along with
experimental protocols for preparation and evaluation.

Mechanism of Action: Emulsion Stabilization and
Viscosity Modification
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VAN GEL® B is a type of smectite clay composed of platelets of magnesium, aluminum, and
silicate minerals.[2] When dispersed in water, these platelets hydrate and swell to form a three-
dimensional colloidal structure, often referred to as a "house of cards". This network is
responsible for the thixotropic and shear-thinning properties of VAN GEL® B dispersions.

In an oil-in-water emulsion, the VAN GEL® B colloidal structure imparts stability through
several mechanisms:

o Droplet Entrapment: The "house of cards" network physically entraps the oil droplets,
preventing them from moving freely and coalescing.

 Increased Continuous Phase Viscosity: By thickening the aqueous phase, VAN GEL® B
reduces the mobility of the oil droplets, thereby slowing down creaming or sedimentation.

« Interfacial Reinforcement: VAN GEL® B particles can adsorb at the oil-water interface,
forming a protective barrier around the oil droplets and further preventing their coalescence.

[1]

The viscosity of an emulsion formulated with VAN GEL® B is influenced by its concentration,
the degree of hydration, and the presence of other ingredients.
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Mechanism of Emulsion Stabilization by VAN GEL® B
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Quantitative Data: VAN GEL® B Concentration and
Viscosity

The final viscosity of an emulsion is a complex property that depends on the entire formulation.
However, the viscosity of the aqueous dispersion of VAN GEL® B is a primary contributor. The
following table summarizes the typical viscosity of aqueous dispersions of VAN GEL® B at

various concentrations. This data can be used as a starting point for formulation development.

VAN GEL® B . . .
. . Typical Viscosity (cP at .

Concentration (% wlv in 25°C) Observations

Water)

1-2% Low Thin colloidal suspensions.[5]
Opaque dispersions with

3% Moderate ) ) )
increased viscosity.[5]
Thixotropic gel-like

4% 300 - 900 _
consistency.

5% >1000 Thick, gel-like structure.

Note: The final viscosity of the emulsion will be significantly higher than that of the aqueous
dispersion and will depend on factors such as the oil phase volume, droplet size, and the
presence of other thickeners.

Experimental Protocols
Protocol for Preparation of a Model Oil-in-Water (o/w)
Emulsion

This protocol describes the preparation of a model o/w emulsion using VAN GEL® B as the
primary stabilizer and thickener.

Materials:

« VAN GEL® B
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Deionized Water

Mineral Oil (or other suitable oil)

Non-ionic emulsifier (e.g., Polysorbate 80)

Preservative (e.g., Phenoxyethanol)

Equipment:

High-shear mixer (homogenizer)

Propeller mixer

Beakers

Heating plate with magnetic stirrer

Analytical balance

Viscometer (e.g., Brookfield type)

Procedure:

e Aqueous Phase Preparation:

o In a beaker, add the required amount of deionized water.

o While stirring with a propeller mixer at high speed, slowly sprinkle the VAN GEL® B
powder into the vortex to avoid clumping.

o Continue mixing at high shear for at least 30 minutes to ensure complete hydration of the
VAN GEL® B. The dispersion should appear uniform and smooth.

o Add the non-ionic emulsifier and preservative to the aqueous phase and mix until
dissolved.

o Heat the aqueous phase to 70-75°C.
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e OIl Phase Preparation:
o In a separate beaker, add the mineral oil.
o Heat the oil phase to 70-75°C.

» Emulsification:

o Slowly add the hot oil phase to the hot aqueous phase while mixing with a high-shear
homogenizer.

o Homogenize at high speed (e.g., 5000-10000 rpm) for 5-10 minutes, or until the desired
droplet size is achieved.

o Continue mixing with a propeller mixer at a lower speed while the emulsion cools to room
temperature.

Protocol for Viscosity Measurement

Procedure:

o Allow the prepared emulsion to equilibrate to room temperature (25°C) for at least 24 hours
before measurement.

» Gently stir the emulsion to ensure homogeneity before taking a sample.

» Using a suitable viscometer (e.g., Brookfield RVT with a spindle appropriate for the expected
viscosity), measure the viscosity of the emulsion.

e Record the spindle number, speed (rpm), and the viscosity reading in centipoise (cP).

 For thixotropic emulsions, it is recommended to record the viscosity at different rotational
speeds to characterize the shear-thinning behavior.
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Experimental Workflow for Emulsion Preparation and Evaluation
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Synergistic Effects with Other Thickeners

VAN GEL® B can be used in combination with other rheology modifiers, such as xanthan gum
or cellulosic polymers, to achieve synergistic effects. These combinations can provide
enhanced stability, viscosity, and desirable sensory characteristics that may not be achievable
with a single thickener.[6] When formulating with other thickeners, it is generally recommended
to hydrate the VAN GEL® B separately before combining it with the other components.[4][7]

Conclusion

VAN GEL® B is an effective and versatile excipient for controlling the viscosity and stability of
oil-in-water emulsions. By carefully selecting the concentration of VAN GEL® B and following
proper preparation protocols, researchers and formulators can develop stable and elegant
emulsions with a wide range of desired viscosities. The provided protocols and data serve as a
valuable starting point for the development of new and improved emulsion-based products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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